Cas no 923012-40-2 ((2R)-2-cyclopropyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid)

• Product Name: (2R)-2-cyclopropyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• CAS No: 923012-40-2
• MF: C₂₀H₁₉NO₄
• MW: 337.369165658951
• MDL: MFCD06659140
• CID: 803258
• PubChem ID: 7146280
• Update Time: 2025-10-12

(2R)-2-cyclopropyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneacetic acid, a-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (aR)-
• FMOC-D-CYCLOPROPYLGLYCINE
• (R)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-2-cyclopropylacetic acid
• REF DUPL: Fmoc-D-Cyclopropylglycine
• (2R)-2-cyclopropyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• (R)-Fmoc-cyclopropylglycine
• PS-12810
• MFCD06659140
• 923012-40-2
• AKOS027340183
• Cyclopropaneacetic acid,a-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-,(ar)-
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-cyclopropylacetic acid
• (2R)-2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• Fmoc-(R)-2-cyclopropylglycine
• CS-0433658
• EN300-7066669
• D96560
• DS-018874
• (R)-cyclopropyl({[(9H-fluoren-9-ylmethoxy)carbonyl]amino})acetic acid

• MDL： MFCD06659140
• Inchi： 1S/C20H19NO4/c22-19(23)18(12-9-10-12)21-20(24)25-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17-18H,9-11H2,(H,21,24)(H,22,23)/t18-/m1/s1
• InChI Key： YMLZBPTXRMNAFP-GOSISDBHSA-N
• SMILES： O(C(N[C@@H](C(=O)O)C1CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 337.13100
• Monoisotopic Mass: 337.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 3.4

Experimental Properties

• PSA: 75.63000
• LogP: 3.77920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (2R)-2-cyclopropyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid

(2R)-2-Cyclopropyl-2-(9H-Fluoren-9-Ylmethoxycarbonylamino)Acetic Acid: A Comprehensive Overview

(2R)-2-Cyclopropyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid, also known by its CAS number 923012-40-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is widely recognized in peptide synthesis for its stability and ease of removal under specific conditions, making this compound a valuable tool in the synthesis of complex molecules.

The stereochemistry at the chiral center (R configuration) plays a crucial role in determining the compound's properties and reactivity. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in how it influences pharmacokinetics and bioavailability. Researchers have explored the use of this compound as a building block for constructing bioactive molecules, leveraging its structural versatility to create compounds with potential therapeutic applications.

In terms of synthesis, this compound can be prepared through various methods, including asymmetric synthesis techniques that allow for precise control over the stereochemistry. The use of chiral auxiliaries or catalytic asymmetric reactions has been reported in recent literature, demonstrating the advancements in synthetic methodology. These methods not only enhance the efficiency of the synthesis process but also contribute to the sustainability of chemical manufacturing by minimizing waste and reducing energy consumption.

The application of (2R)-2-cyclopropyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid extends beyond traditional organic synthesis. Its role as a chiral resolving agent has been explored in enantioselective reactions, where it serves to induce asymmetry in otherwise symmetric systems. This capability is particularly valuable in the development of enantiomerically pure compounds, which are essential for modern drug discovery programs.

Recent research has also focused on the biological evaluation of derivatives of this compound. Studies have shown that certain analogs exhibit promising pharmacological activities, including anti-inflammatory and anticancer properties. These findings underscore the potential of this compound as a lead structure for drug development. Furthermore, investigations into its metabolic stability and bioavailability have provided insights into its suitability as a drug candidate.

In conclusion, (2R)-2-cyclopropyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid stands as a testament to the progress in modern organic chemistry and its applications in drug discovery. Its unique structure, combined with advancements in synthetic methodology and biological evaluation, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover new applications and optimize its properties, this compound will undoubtedly remain at the forefront of chemical innovation.